6-methoxy-N-(4-methylidenecyclohexyl)-1H-indole-2-carboxamide

• IUPAC Name: 6-methoxy-N-(4-methylidenecyclohexyl)-1H-indole-2-carboxamide
• InChI: InChI=1S/C17H20N2O2/c1-11-3-6-13(7-4-11)18-17(20)16-9-12-5-8-14(21-2)10-15(12)19-16/h5,8-10,13,19H,1,3-4,6-7H2,2H3,(H,18,20)
• InChI Key: LMVZQSHORQQVSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)NC3CCC(=C)CC3
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• CAS No.: 2097883-47-9

Description

6-methoxy-N-(4-methylidenecyclohexyl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.359. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The synthesis of cyclic dipeptidyl ureas via Ugi reactions illustrates the synthetic versatility of indole derivatives. Such methods are foundational for developing new classes of compounds with potential biological activity, including those related to "6-methoxy-N-(4-methylidenecyclohexyl)-1H-indole-2-carboxamide" (Sañudo et al., 2006).
• Chemical Coupling : Research on Rh(III)-catalyzed selective coupling of N-methoxy-1H-indole-1-carboxamides demonstrates the potential for constructing complex molecules through selective bond formation, a key aspect of developing pharmacologically active indole derivatives (Zheng, Zhang, & Cui, 2014).

Potential Therapeutic Applications

• Neuroprotection and Alzheimer's Disease : Studies have shown that certain indole derivatives exhibit selective inhibition against histone deacetylase 6 (HDAC6), offering a pathway to treat Alzheimer's disease by ameliorating disease phenotypes such as tau protein phosphorylation and aggregation (Lee et al., 2018).
• Antituberculosis Agents : Indole-2-carboxamides have emerged as a promising class of antituberculosis agents, highlighting the importance of structural modifications on the indole ring for enhancing activity against Mycobacterium tuberculosis and improving pharmacokinetic properties (Kondreddi et al., 2013).

Chemical Properties and Analysis

• Chemical Properties and Analysis : The study of hydrogen bonding in anticonvulsant enaminones, which share structural motifs with "this compound," contributes to understanding how molecular interactions influence the stability and reactivity of these compounds (Kubicki, Bassyouni, & Codding, 2000).